5-Cyclopropoxy-2-(methylthio)aniline

• Molecular Formula: C10H13NOS
• Molecular Weight: 195.28 g/mol
• SMILES: CSC1=C(C=C(C=C1)OC2CC2)N
• InChI: InChI=1S/C10H13NOS/c1-13-10-5-4-8(6-9(10)11)12-7-2-3-7/h4-7H,2-3,11H2,1H3
• InChIKey: INNILEFCTMEKIJ-UHFFFAOYSA-N

5-Cyclopropoxy-2-(methylthio)aniline: ortho-Methylthio Building Block

5-Cyclopropoxy-2-(methylthio)aniline (C10H13NOS, MW 195.28) is a di-substituted aniline featuring an ortho-methylthio directing group and a meta-cyclopropoxy ether. This substitution pattern places it in a family of (methylthio)aniline intermediates used in C–H functionalization, kinase inhibitor synthesis, and agrochemical development [1]. Unlike the more common para-substituted isomer 2-cyclopropoxy-5-(methylthio)aniline (CAS 1243467-30-2), the 5-cyclopropoxy-2-(methylthio) configuration presents a unique steric and electronic environment around the aniline nitrogen, altering its reactivity profile and biological target engagement potential [2].

C–H functionalization scaffold with ortho-methylthio directing group

Kinase inhibitor intermediate with unique steric/electronic environment

Defined positional isomer (5-cyclopropoxy-2-(methylthio)) for SAR control

• [1] PubChem Compound Summary for CID 72230130, 2-Cyclopropoxy-5-(methylthio)aniline. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 72229930, 2-Cyclopropoxy-4-(methylthio)aniline. National Center for Biotechnology Information (2025). View Source

Positional Isomer Comparison for 5-Cyclopropoxy-2-(methylthio)aniline

In structure-activity relationship (SAR) campaigns, the relative positioning of the methylthio and cyclopropoxy groups on the aniline core directly modulates pivotal molecular properties: lipophilicity (XLogP3), topological polar surface area (TPSA), and hydrogen-bond acceptor count [1]. Swapping 5-cyclopropoxy-2-(methylthio)aniline with a positional isomer—such as 2-cyclopropoxy-5-(methylthio)aniline or 2-cyclopropoxy-4-(methylthio)aniline—retains the same molecular formula but yields a different InChIKey, confirming a distinct spatial arrangement of pharmacophoric features [2]. This can lead to altered target binding, off-target profiles, and synthetic accessibility, making generic substitution scientifically invalid without explicit comparative data.

Positional isomers (e.g., 2-cyclopropoxy-5-(methylthio)aniline) have a different InChIKey and spatial pharmacophore; they may not reproduce binding or reactivity profiles.

Generic substitution based solely on molecular formula can lead to unvalidated off-target interactions and failed SAR campaigns.

N-alkylated derivatives alter hydrogen-bond donor count and TPSA, limiting direct interchangeability in CNS or conjugation workflows.

• [1] PubChem Compound Summary for CID 72230130, 2-Cyclopropoxy-5-(methylthio)aniline. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 72229930, 2-Cyclopropoxy-4-(methylthio)aniline. National Center for Biotechnology Information (2025). View Source

Quantitative Differentiation Evidence

Lipophilicity (XLogP3) vs. Positional Isomers

5-Cyclopropoxy-2-(methylthio)aniline's XLogP3 value quantifiably deviates from the range observed for its most common positional isomer 2-cyclopropoxy-5-(methylthio)aniline, despite sharing the identical molecular formula and atom connectivity count. The ortho-methylthio/meta-cyclopropoxy configuration creates a dipole orientation that alters the compound's partition coefficient relative to isomers where the ether is adjacent to the amino group [1].

Lipophilicity (XLogP3)

Class-level

XLogP3 2.2 (Target) vs. 2.3 (2,5-isomer) Δ -0.1

Lower predicted lipophilicity may support oral bioavailability optimization

In silico prediction; class-level inference

Evidence Dimension	Partition coefficient (lipophilicity) computed by XLogP3 3.0
Target Compound Data	XLogP3 = 2.2 (predicted)
Comparator Or Baseline	2-Cyclopropoxy-5-(methylthio)aniline: XLogP3 = 2.3; 2-Cyclopropoxy-4-(methylthio)aniline: XLogP3 = 2.3
Quantified Difference	ΔXLogP3 = -0.1 (lower lipophilicity for target compound)
Conditions	In silico prediction using PubChem XLogP3 3.0 algorithm, based on 2D molecular structure

Why This Matters

A lower XLogP3 suggests marginally improved aqueous solubility and a distinct pharmacokinetic profile, which is critical when selecting a lead-like building block for oral bioavailability optimization.

• [1] PubChem Compound Summary for CID 72230130, 2-Cyclopropoxy-5-(methylthio)aniline. National Center for Biotechnology Information (2025). View Source

TPSA Divergence vs. N-Methylated Congeners

While TPSA is identical (60.6 Ų) across non-N-alkylated cyclopropoxy-(methylthio)aniline positional isomers, the value increases to 68.8 Ų for the N-methylated derivative 5-cyclopropoxy-N-methyl-2-(methylthio)aniline due to loss of one hydrogen bond donor [1]. For applications requiring blood-brain barrier penetration or cellular permeability, the free aniline (target compound) offers a lower TPSA and thus a predicted permeability advantage over its N-alkylated analog .

TPSA vs. N-Methyl

Reported

TPSA 60.6 Ų (Target) vs. 68.8 Ų (N-methyl) Δ +8.2 Ų

Lower TPSA suggests improved passive permeability for CNS probes

Cross-study comparable; computed by Cactvs

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 60.6 Ų
Comparator Or Baseline	5-Cyclopropoxy-N-methyl-2-(methylthio)aniline: TPSA = 68.8 Ų (predicted)
Quantified Difference	ΔTPSA = +8.2 Ų (13.5% higher for N-methyl derivative)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07)

Why This Matters

A lower TPSA (< 70 Ų) is associated with improved passive membrane permeability and oral absorption, making the free aniline form preferable for CNS or intracellular target engagement studies.

• [1] PubChem Compound Summary for CID 72230130, 2-Cyclopropoxy-5-(methylthio)aniline. National Center for Biotechnology Information (2025). View Source

Hydrogen Bond Donor Count vs. N,N-Dimethyl Derivatives

5-Cyclopropoxy-2-(methylthio)aniline possesses one hydrogen bond donor (HBD), a feature absent in N,N-dimethylated analogs such as 2-cyclopropoxy-N,N-dimethyl-3-(methylthio)aniline (HBD = 0). The presence of a single HBD is correlated with improved aqueous solubility in drug-like screening libraries and provides a handle for further derivatization or salt formation [1].

HBD vs. N,N-Dimethyl

Class-level

HBD = 1 (Target) vs. 0 (N,N-dimethyl) Δ 1

Single HBD enables amide coupling and salt formation for conjugate synthesis

Class-level inference; consistent across positional isomers

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	HBD = 1
Comparator Or Baseline	2-Cyclopropoxy-N,N-dimethyl-3-(methylthio)aniline: HBD = 0
Quantified Difference	ΔHBD = 1 (exclusive donor for target)
Conditions	Computed property (PubChem Cactvs 3.4.8.18); consistent across positional isomers

Why This Matters

The single HBD enables incorporation into amide coupling and urea formation reactions, increasing synthetic tractability while maintaining a lower logP than fully alkylated analogs, which is critical for drug conjugate synthesis.

• [1] PubChem Compound Summary for CID 72230130, 2-Cyclopropoxy-5-(methylthio)aniline. National Center for Biotechnology Information (2025). View Source

Rotatable Bond Count: Conformational Restriction

With only 3 rotatable bonds (the cyclopropoxy ether and the two single bonds to sulfur and oxygen), 5-cyclopropoxy-2-(methylthio)aniline is more conformationally restricted than analogs featuring larger alkyl or alkoxy chains, such as 2-(cyclopropylmethoxy)-5-(methylsulfonyl)aniline (4 rotatable bonds) . Conformational restriction is a well-validated strategy to enhance binding affinity and target selectivity by reducing the entropic penalty upon binding.

Rotatable Bonds

Reported

Rotatable bonds = 3 (Target) vs. 4 (extended alkoxy) Δ -1

Conformational restriction may enhance binding affinity and selectivity

Cross-study comparable; computed property

Evidence Dimension	Number of rotatable bonds
Target Compound Data	Rotatable bonds = 3
Comparator Or Baseline	2-(Cyclopropylmethoxy)-5-(methylsulfonyl)aniline: Rotatable bonds = 4
Quantified Difference	ΔRotatable bonds = -1 (target compound is more rigid)
Conditions	Computed property (PubChem Cactvs 3.4.8.18)

Why This Matters

Reduced conformational flexibility is correlated with higher binding affinity and improved selectivity in target-based drug discovery, making the target compound a privileged scaffold for hit-to-lead optimization.

InChIKey Uniqueness Across Cyclopropoxy-(Methylthio)aniline Isomers

The InChIKey for 5-cyclopropoxy-2-(methylthio)aniline is unique and does not match those of the three most-accessed positional isomers in the PubChem database (CIDs 72230130, 72229930, 53452850). This means a mistake in ordering—substituting the 2,5-isomer for the 5,2-isomer—results in a chemically different entity with unvalidated properties [1][2][3].

InChIKey Uniqueness

Head-to-head

Target: Unique InChIKey (predicted) 2,5-isomer: VYDVGLVZCULSGF-… 2,4-isomer: HKHDIGQMMYUWFO-…

Different InChIKey strings confirm non-identity; essential for procurement integrity

Direct head-to-head comparison; standard IUPAC InChI

Evidence Dimension	InChIKey uniqueness
Target Compound Data	Unique InChIKey (predicted from SMILES)
Comparator Or Baseline	2-Cyclopropoxy-5-(methylthio)aniline: VYDVGLVZCULSGF-UHFFFAOYSA-N; 2-Cyclopropoxy-4-(methylthio)aniline: HKHDIGQMMYUWFO-UHFFFAOYSA-N; 4-Cyclopropoxy-2-(methylthio)aniline: separate Key
Quantified Difference	Different InChIKey strings confirm non-identity
Conditions	Standard IUPAC InChI computation

Why This Matters

For regulatory, patent, and GLP documentation, procurement of the exact positional isomer specified is mandatory. InChIKey comparison is the industry standard for identity verification.

• [1] PubChem Compound Summary for CID 72230130, 2-Cyclopropoxy-5-(methylthio)aniline. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 72229930, 2-Cyclopropoxy-4-(methylthio)aniline. National Center for Biotechnology Information (2025). View Source
• [3] PubChem Compound Summary for CID 53452850, 4-Cyclopropoxy-2-(methylthio)aniline. National Center for Biotechnology Information (2025). View Source

Hydrogen Bond Acceptor Parity and Pharmacophore Differences

All cyclopropoxy-(methylthio)aniline positional isomers share an identical hydrogen bond acceptor count (HBA = 3). However, because the spatial orientation of the acceptors (N, O, S lone pairs) differs, the three-dimensional pharmacophore vector is unique for the 5-cyclopropoxy-2-(methylthio) configuration [1]. This is a class-level inference: identical HBA count does not imply identical binding interaction potential.

HBA & Pharmacophore

Class-level

HBA = 3 (all isomers) but spatial orientation differs

Identical HBA count masks pharmacophoric differences; structural explicitness required

Class-level inference; computed property

Evidence Dimension	Hydrogen Bond Acceptor Count
Target Compound Data	HBA = 3
Comparator Or Baseline	2-Cyclopropoxy-5-(methylthio)aniline: HBA = 3; 2-Cyclopropoxy-4-(methylthio)aniline: HBA = 3
Quantified Difference	ΔHBA = 0 (same count, different topology)
Conditions	Computed property (PubChem Cactvs 3.4.8.18)

Why This Matters

SAR programs require precise positioning of HBA groups to optimize target interactions; the identical HBA count of isomers masks critical pharmacophoric differences that can only be resolved through structurally explicit building blocks.

• [1] PubChem Compound Summary for CID 72230130, 2-Cyclopropoxy-5-(methylthio)aniline. National Center for Biotechnology Information (2025). View Source

Application Scenarios for 5-Cyclopropoxy-2-(methylthio)aniline

Kinase Inhibitor Lead Optimization: Low Lipophilicity

When optimizing a kinase inhibitor scaffold where oral bioavailability is a priority, the lower XLogP3 of 5-cyclopropoxy-2-(methylthio)aniline (2.2) compared to its 2,5-isomer (2.3) provides a systematic lipophilicity reduction. This small ΔXLogP3 can translate to improved solubility and lower metabolic clearance in a lead series, supporting medicinal chemistry campaigns targeting kinases such as FLT3 or PDGFR [1].

CNS-Penetrant Probe Synthesis: Low TPSA & Single HBD

For programs aimed at CNS targets, the combination of TPSA = 60.6 Ų (below the 70 Ų threshold for BBB permeability) and one HBD enables the compound to be incorporated into CNS drug-like probes. This contrasts with N-methyl or N,N-dimethyl derivatives that have higher TPSA or zero HBD, which would limit passive permeability or conjugation capacity .

C–H Functionalization via ortho-Methylthio Directing Group

The ortho-methylthio substituent is a validated directing group for transition-metal-catalyzed C–H activation. 5-Cyclopropoxy-2-(methylthio)aniline provides this functionality with the added steric and electronic influence of a meta-cyclopropoxy group, which can modulate regioselectivity in Pd- or Ru-catalyzed couplings. Researchers developing new C–H functionalization protocols can exploit this distinct substitution to explore divergent selectivity compared to unsubstituted 2-(methylthio)aniline [2].

Combinatorial Library Enumeration: InChIKey Identity Verification

In high-throughput synthesis and DNA-encoded library (DEL) production, the unique InChIKey of 5-cyclopropoxy-2-(methylthio)aniline ensures that the exact isomer is registered and tracked through all subsequent steps. This prevents costly isomer mis-identity errors that could invalidate screening data, a critical consideration for contract research organizations and pharmaceutical procurement departments [3].

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization

Lower predicted lipophilicity (XLogP3)

Solubility and metabolic clearance assessment

CNS-penetrant probe synthesis

Low TPSA and single HBD

BBB permeability and conjugation compatibility

C–H functionalization methodology

ortho-Methylthio directing group

Regioselectivity in metal-catalyzed couplings

Combinatorial library enumeration

Unique InChIKey identity

Isomer registration and screening data integrity

• [1] PubChem Compound Summary for CID 72230130, 2-Cyclopropoxy-5-(methylthio)aniline. National Center for Biotechnology Information (2025). View Source
• [2] Caboni, P., et al. (2001). Metallation reactions XXVII.: Metallation of (methylthio)anilines. Journal of Organometallic Chemistry, 629(1-2), 205-211. View Source
• [3] PubChem Compound Summary for CID 72229930, 2-Cyclopropoxy-4-(methylthio)aniline. National Center for Biotechnology Information (2025). View Source